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Section 1: Introduction

Delphinidin 3-galactoside is a naturally occurring anthocyanin, a class of water-soluble
pigments responsible for many of the red, purple, and blue colors found in flowers, fruits, and
vegetables.[1] As a glycoside of the anthocyanidin delphinidin, this molecule is of significant
interest to researchers in food science, natural product chemistry, and drug development due to
its potent antioxidant properties and its potential health benefits, including anti-inflammatory
and anti-cancer activities.[1]

The unambiguous identification and characterization of Delphinidin 3-galactoside are
paramount for quality control, efficacy studies, and exploring its full therapeutic potential.
Spectroscopic techniques, particularly Ultraviolet-Visible (UV-Vis) and Nuclear Magnetic
Resonance (NMR) spectroscopy, are indispensable tools for this purpose. This guide provides
an in-depth analysis of the UV-Vis and NMR data for Delphinidin 3-galactoside, offering field-
proven insights into data interpretation and experimental design for professionals in the field.

Section 2: Molecular Structure and Properties
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The foundational step in any spectroscopic analysis is understanding the molecule's structure.
Delphinidin 3-galactoside consists of a delphinidin aglycone (the chromophore) linked at the
C3 position to a galactose sugar moiety. The delphinidin core is characterized by its 2-

phenylbenzopyrylium (flavylium) skeleton with hydroxyl groups at the 3, 5, 7, 3', 4', and 5'
positions.
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Caption: A typical workflow for NMR-based structural elucidation.
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4.2: *H NMR Spectral Data

The *H NMR spectrum provides information on the number of different types of protons and
their connectivity. The data below for Delphinidin 3-galactoside was obtained in deuterated
methanol (CDsOD) at 400 MHz. [2]

. . Coupling
Chemical Shift Lo .
Multiplicity Constant (J) Assignment Protons
(3) ppm
Hz

8.81 S - H-4 1H
7.62 S - H-2', H-6' 2H
6.73 S - H-8 1H
6.53 d 1.6 H-6 1H
5.21 d 7.6 H-1" 1H
3.94-3.98 m - Galactose 1H
3.91 d 3.2 Galactose 1H
3.70-3.78 m - Galactose 3H

| 3.64-3.67 | dd | 9.6, 3.2 | Galactose | 1H |
Expert Interpretation:

o Aglycone Protons: The singlets at 6 8.81 (H-4), 6 7.62 (H-2', H-6"), and & 6.73 (H-8), along
with the doublet at 6 6.53 (H-6), are characteristic of the delphinidin core. The two-proton
singlet at & 7.62 confirms the symmetric B-ring.

e Anomeric Proton: The signal at & 5.21 is the anomeric proton (H-1") of the galactose unit. Its
large coupling constant (J = 7.6 Hz) is indicative of a diaxial relationship with H-2",
confirming the B-configuration of the glycosidic linkage.

4.3: 1*C NMR Spectral Data
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The 3C NMR spectrum reveals the number of non-equivalent carbons. While a fully assigned
13C NMR spectrum for Delphinidin 3-galactoside is not readily available in the cited literature,
the data for the closely related Delphinidin 3-glucoside serves as an excellent proxy, as the
core aglycone signals will be nearly identical. [2]The primary differences will appear in the C-1"
to C-6" signals of the sugar moiety due to the different stereochemistry at C-4" between
glucose and galactose.

**Table: 33C NMR Data for Delphinidin 3-glucoside (in CDsOD)[2]
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Chemical Shift (8) ppm Assignment
170.2 Cc-4
163.5 C-2
159.1 c-7
157.4 C-5/C-9
147.4 C-3, C-%
145.7 c-4'
1447 C-3
135.7 Cc-1
119.8 C-10
113.1 C-2', C-6'
112.4 C-6
103.4 C-1" (Anomeric)
103.2 C-8
95.0 Cc-5"
78.7 c-3"
78.0 c-2"
4.7 c-4"
71.0 c-6"
| 62.3 | |

Causality Note: For Delphinidin 3-galactoside, one would expect the chemical shifts for the
aglycone carbons (C-2 to C-10 and C-1'to C-6') to be virtually identical to those listed above.
The sugar carbon signals (C-1" to C-6") would differ slightly, reflecting the epimeric nature of
galactose relative to glucose at the C-4" position.
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4.4: Experimental Protocol: NMR Spectrum Acquisition

o Sample Preparation: Dissolve 5-10 mg of highly purified Delphinidin 3-galactoside in ~0.6
mL of deuterated methanol (CDsOD). Methanol-da is an excellent choice as it readily
dissolves polar anthocyanins and its residual proton signals do not obscure key regions of
the spectrum.

e Instrumentation: Utilize a high-field NMR spectrometer (400 MHz or higher) for optimal
resolution and sensitivity.

e 1H NMR Acquisition: Acquire a standard one-dimensional proton spectrum. Typical
parameters include a 30° pulse angle, a 1-2 second relaxation delay, and 16-64 scans for
good signal-to-noise.

e 13C NMR Acquisition: Acquire a proton-decoupled *3C spectrum. Due to the lower natural
abundance and sensitivity of the 13C nucleus, more scans (e.g., 1024 or more) and a longer
relaxation delay may be required.

e 2D NMR (Recommended): For unambiguous assignment, acquiring 2D spectra like COSY
(*H-1H correlation) and HSQC (*H-13C one-bond correlation) is standard practice in natural
product chemistry. This allows for the direct correlation of connected protons and their
attached carbons, validating the assignments made from 1D spectra.

Section 5: Integrated Spectroscopic Analysis

Neither UV-Vis nor NMR spectroscopy in isolation provides a complete picture. The true power
of these techniques lies in their combined application.

e Initial Identification (UV-Vis): The UV-Vis spectrum rapidly confirms the sample as an
anthocyanin and provides initial clues about the B-ring substitution and glycosylation pattern.
[1][3]2. Definitive Structure (NMR): NMR spectroscopy provides the definitive, high-resolution
structural data. *H NMR confirms the specific aglycone (delphinidin) and the nature and
anomeric configuration of the sugar (-galactose). [2]*3C NMR confirms the carbon skeleton.
Together, they provide an unambiguous identification of Delphinidin 3-galactoside.

This integrated approach forms a self-validating system, ensuring the highest level of
confidence in the structural characterization of Delphinidin 3-galactoside for research, quality
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control, and drug development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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